Cas no 78213-03-3 (6-Hydroxy-2-benzoxazolinone)

• Product Name: 6-Hydroxy-2-benzoxazolinone
• CAS No: 78213-03-3
• MF: C₇H₅NO₃
• MW: 151.119501829147
• MDL: MFCD07369767
• CID: 566241
• PubChem ID: 24883955
• Update Time: 2025-11-02

6-Hydroxy-2-benzoxazolinone Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzoxazolone,6-hydroxy-
• 6-HYDROXY BENZOXAZOL-2-ONE
• 6-Hydroxy-2,3-dihydrobenzoxazol-2-one
• 6-Hydroxy-2-benzoxazolinone
• 6-Hydroxy-2(3H)-benzoxazolone
• 6-hydroxy-3H-benzooxazol-2-one
• 6-HYDROXYBENZO[D]OXAZOL-2(3H)-ONE
• 6-hydroxybenzoxazol-2(3H)-one
• 6-hydroxybenzoxazolin-2(3H)-one
• 6-hydroxybenzoxazolinone
• BS-24460
• MFCD07369767
• SCHEMBL241569
• PD011912
• AKOS022468224
• NSC-603719
• 6-Hydroxy-2-benzoxazolinone, 97%
• 78213-03-3
• XIYXDPMPFOQCFW-UHFFFAOYSA-N
• 6-hydroxy-2-benz-oxazolinone
• NSC603719
• CCG-35345
• 2(3H)-Benzoxazolone, 6-hydroxy-
• CHEMBL2003971
• FT-0691221
• SCHEMBL17265862
• Benzo[d]oxazole-2,6-diol
• 6-Hydroxy-2-benzoxazolinone 97
• DTXSID70228855
• NCI60_004604
• NCIMech_000107
• CS-0315592
• 6-hydroxy-3H-1,3-benzoxazol-2-one
• 6-Hydroxy-1,3-benzoxazol-2(3H)-one
• G84619
• DB-350497
• STL434344

• MDL： MFCD07369767
• Inchi： 1S/C7H5NO3/c9-4-1-2-5-6(3-4)11-7(10)8-5/h1-3,9H,(H,8,10)
• InChI Key： XIYXDPMPFOQCFW-UHFFFAOYSA-N
• SMILES： O1C(NC2C=CC(=CC1=2)O)=O

Computed Properties

• Exact Mass: 151.02700
• Monoisotopic Mass: 151.026943022g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Melting Point: >300 °C (lit.)
• PSA: 66.23000
• LogP: 0.82670

6-Hydroxy-2-benzoxazolinone Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S22; S24/25
• Safety Term：22-24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazolones

Additional information on 6-Hydroxy-2-benzoxazolinone

6-Hydroxy-2-benzoxazolinone (CAS 78213-03-3): Properties, Applications, and Research Insights

6-Hydroxy-2-benzoxazolinone (CAS 78213-03-3) is a heterocyclic organic compound that has garnered significant attention in recent years due to its versatile applications in pharmaceuticals, agriculture, and material science. This benzoxazolinone derivative is characterized by its unique molecular structure, which combines a benzoxazole ring with a hydroxyl group at the 6-position. Researchers and industry professionals are increasingly interested in this compound for its potential as a bioactive scaffold and its role in sustainable chemistry solutions.

The growing demand for eco-friendly chemical alternatives has positioned 6-hydroxy-2-benzoxazolinone as a compound of particular interest. In pharmaceutical research, this molecule serves as a key intermediate for developing novel therapeutic agents, particularly in the areas of anti-inflammatory and antimicrobial drug discovery. Its structural features make it an excellent candidate for drug design optimization, addressing one of the most searched topics in medicinal chemistry: "how to improve drug bioavailability."

From a chemical perspective, 6-Hydroxy-2-benzoxazolinone exhibits interesting properties that make it valuable for multiple applications. The compound demonstrates moderate solubility in polar organic solvents while being relatively stable under standard conditions. These characteristics contribute to its utility as a building block in organic synthesis, answering another frequently searched question: "what are versatile intermediates for heterocyclic chemistry?" Recent studies have explored its potential in creating advanced materials with specific optical or electronic properties.

In agricultural applications, researchers are investigating 6-hydroxy-2-benzoxazolinone derivatives as potential biopesticides or plant growth regulators. This aligns with current trends in sustainable agriculture and the search for "environmentally friendly crop protection solutions." The compound's natural occurrence in certain plants has sparked interest in its ecological roles and possible applications in green chemistry approaches.

The synthesis of 6-Hydroxy-2-benzoxazolinone typically involves cyclization reactions of appropriate phenolic precursors. Modern synthetic approaches focus on developing more efficient and atom-economical methods, addressing the pharmaceutical industry's need for "cost-effective synthetic routes." Recent publications have highlighted microwave-assisted and catalyst-free syntheses of this compound, reflecting the growing interest in energy-efficient chemical processes.

Analytical characterization of 6-hydroxy-2-benzoxazolinone employs standard techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structure, which is crucial for its various applications. The compound's spectral properties have also been studied in detail, providing valuable data for researchers working on structure-activity relationships – a hot topic in drug discovery circles.

Market trends indicate growing interest in benzoxazolinone-based compounds, with 6-Hydroxy-2-benzoxazolinone being no exception. The compound's versatility makes it attractive to multiple industries, from pharmaceuticals to specialty chemicals. Current research focuses on expanding its applications, particularly in areas like biodegradable materials and sustainable chemical processes, addressing the global demand for greener alternatives.

Safety considerations for handling 6-hydroxy-2-benzoxazolinone follow standard laboratory practices for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment is recommended when working with this chemical. This practical information responds to frequently searched queries about "safe handling of research chemicals" in laboratory settings.

Future research directions for 6-Hydroxy-2-benzoxazolinone may explore its potential in emerging fields like molecular electronics or biomedical imaging. The compound's structural flexibility allows for various modifications, making it a promising candidate for developing new functional materials. These potential applications align with current scientific trends and address popular search queries about "next-generation materials for technology applications."

In conclusion, 6-hydroxy-2-benzoxazolinone (CAS 78213-03-3) represents an important heterocyclic compound with diverse applications across multiple scientific disciplines. Its unique properties and potential for modification make it a valuable subject for ongoing research, particularly in areas addressing current challenges in drug development, sustainable agriculture, and green chemistry. As interest in bio-based chemicals continues to grow, this compound is likely to remain at the forefront of scientific investigation and industrial application.